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Compound of Interest

Compound Name: Malonic acid dihydrazide

Cat. No.: B1347089

Malonic Acid Dihydrazide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Malonic acid dihydrazide, a versatile organic compound, holds significant importance across
various scientific disciplines, including medicinal chemistry, polymer science, and organic
synthesis. Its unique chemical structure, characterized by a central methylene group flanked by
two hydrazide functionalities, imparts a range of reactive properties that enable its use as a key
building block for novel molecular architectures. This technical guide provides an in-depth
overview of the chemical properties, structure, and synthesis of malonic acid dihydrazide,
supplemented with detailed experimental protocols and graphical representations to facilitate
its application in research and development.

Chemical Properties and Structure

Malonic acid dihydrazide, also known as propanedioic acid, dihydrazide, is a white to off-
white crystalline powder.[1] Its fundamental chemical and physical properties are summarized
in the tables below.
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Identifier Value
IUPAC Name Propanedioic acid, dihydrazide
Malonyl hydrazide, Malonhydrazide, Malonic
Synonyms ) )
dihydrazide[2][3]
CAS Number 3815-86-9[2][3]

Chemical Formula

CsHsNaO2[2][3][4]

Molecular Weight 132.12 g/mol [2][3]

SMILES C(C(=0)NN)C(=O)NN[2]

el InChl=1S/C3H8N402/c4-6-2(8)1-3(9)7-5/h1,4-
5H2,(H,6,8)(H,7,9)[2][3]

InChiKey PSIKPHJILTVSQFO-UHFFFAOYSA-N[2][3]

Physical and Chemical Properties

Property Value
Appearance White to almost white crystalline powder[1][2]
Melting Point 152-154 °CJ[2]

Boiling Point (Predicted)

554.0 + 33.0 °C[2]

Density (Predicted) 1.358 + 0.06 g/cm3[2]

pKa (Predicted) 11.88 + 0.35[2]

Solubility Soluble in water and various organic solvents[4]
Storage 2-8°C, protect from light[2]

Molecular Structure

The structure of malonic acid dihydrazide features a flexible three-carbon backbone. The

presence of two primary amine groups and two amide functionalities makes it a versatile
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building block in organic synthesis and a potent ligand in coordination chemistry. The molecule
can exhibit keto-enol tautomerism, which can influence its reactivity and coordination behavior.

Synthesis of Malonic Acid Dihydrazide

The most common and efficient method for the synthesis of malonic acid dihydrazide
involves the reaction of a dialkyl malonate, typically diethyl malonate, with hydrazine hydrate.

Reaction Scheme
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Caption: Synthesis of Malonic Acid Dihydrazide.

Detailed Experimental Protocol

This protocol is a representative procedure based on commonly cited laboratory methods.[5][6]

Materials:

Diethyl malonate

Hydrazine hydrate (80% solution)

Absolute ethanol

Diethyl ether
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e Anhydrous calcium chloride

Equipment:

¢ Round-bottom flask with reflux condenser

o Heating mantle or water bath

e Stirring apparatus

e |ce-water bath

e Bilchner funnel and flask

o Desiccator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve diethyl malonate (1 equivalent) in absolute ethanol.

o Addition of Hydrazine Hydrate: To the stirred solution, slowly add hydrazine hydrate (2
equivalents) dropwise. An exothermic reaction may be observed.

o Reflux: Heat the reaction mixture to reflux using a heating mantle or water bath and maintain
reflux for 4-10 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Crystallization: After the reaction is complete, cool the mixture to room temperature and then
place it in an ice-water bath to induce crystallization of the product.

« |solation: Collect the white solid precipitate by vacuum filtration using a Blichner funnel.

e Washing: Wash the collected solid with cold ethanol and then with diethyl ether to remove
unreacted starting materials and impurities.

e Drying: Dry the purified malonic acid dihydrazide in a desiccator over anhydrous calcium
chloride to a constant weight.
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Expected Yield: 90-95%][5][6]

Reactivity and Applications

Malonic acid dihydrazide's rich functionality makes it a valuable precursor in various chemical

transformations.

Key Reactions

o Formation of Hydrazones: The primary amine groups readily react with aldehydes and

ketones to form stable hydrazone linkages. This reaction is fundamental to its use in dynamic

covalent chemistry and the synthesis of various heterocyclic compounds.

o Coordination Chemistry: The nitrogen and oxygen atoms of the hydrazide moieties act as

excellent donor sites for metal ions, making it a versatile ligand for the synthesis of

coordination polymers and metal complexes with interesting magnetic and catalytic

properties.[5][7]

o Polymer Chemistry: As a bifunctional monomer, it is used in the preparation of polyamides

and other polymers, often imparting improved thermal stability.[1]
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Caption: Applications of Malonic Acid Dihydrazide.

Malonic acid dihydrazide serves as a critical intermediate in several industrial and research

applications:
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e Pharmaceuticals: It is a key component in the synthesis of various pharmaceutical
compounds, including potential anti-tuberculosis and anti-cancer agents.[1]

e Agrochemicals: The compound is utilized in the development of new pesticides and
herbicides.[1]

o Polymer Industry: It is employed to create hydrazone linkages in polymers, which can
enhance the properties of materials used in coatings and adhesives.[1]

e Analytical Chemistry: It can be used as a reagent in certain analytical methods for the
detection and quantification of specific compounds.[1]

Conclusion

Malonic acid dihydrazide is a compound of considerable scientific interest due to its versatile
chemical nature and broad range of applications. The information and protocols provided in this
guide are intended to support researchers and professionals in leveraging the unique
properties of this molecule for the advancement of their respective fields. Further exploration of
its reactivity and the development of novel applications remain promising areas for future
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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